N1-(5-methylisoxazol-3-yl)-N2-(2-morpholino-2-(p-tolyl)ethyl)oxalamide

• IUPAC Name: N'-(5-methyl-1,2-oxazol-3-yl)-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]oxamide
• InChI: InChI=1S/C19H24N4O4/c1-13-3-5-15(6-4-13)16(23-7-9-26-10-8-23)12-20-18(24)19(25)21-17-11-14(2)27-22-17/h3-6,11,16H,7-10,12H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key: CTURLSABGXJFEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=NOC(=C2)C)N3CCOCC3
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

N1-(5-methylisoxazol-3-yl)-N2-(2-morpholino-2-(p-tolyl)ethyl)oxalamide, also known as MI-136, is a novel small molecule that has gained significant interest in the scientific community due to its potential applications in cancer research. MI-136 is a potent inhibitor of the protein HSP90, which plays a crucial role in the growth and survival of cancer cells.

Scientific Research Applications

Neuropharmacological and Antitumor Activities

• Neurotropic and Antitumor Potentials : Compounds featuring isoxazolin and morpholino groups have shown notable neurotropic and antitumor activities. Specifically, derivatives with pyridyl-substituted 5-Si(Ge)-isoxazolines demonstrated enhanced protection against hypoxia and convulsions, with germylisoxazolin-2-yl compounds being potent inhibitors of tumor growth and inducers of nitric oxide (NO) production, suggesting their utility in neurological and cancer therapy (Lukevics et al., 1999).

Synthesis and Medicinal Chemistry

• Synthetic Pathways and Pharmacological Properties : Research into compounds incorporating isoxazole and morpholino functionalities has led to the development of novel synthetic methods and the discovery of compounds with significant pharmacological properties. For instance, the synthesis of benzothiazole derivatives incorporating acetamido and carbothioamido pharmacophores has been explored for their potential as anticonvulsant agents, highlighting the role of these compounds in the development of neurological disorder treatments (Amir et al., 2011).

Antimicrobial and Anticancer Studies

• Antimicrobial and Anticancer Evaluations : The exploration of 1,3,4-oxadiazole compounds, which may share structural similarities with the targeted compound, has demonstrated significant antimicrobial activities. A series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were synthesized and showed promising activity against various microbial species, with some compounds exhibiting low cytotoxicity and potential for further biological evaluations in antimicrobial and anticancer applications (Gul et al., 2017).